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Compound of Interest

Compound Name: Lck Inhibitor 111

Cat. No.: B12401776

Essential Safety and Handling Guide for Lck
Inhibitor Il

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Lck Inhibitor Ill, a cell-permeable, tri-substituted amine.[1] While some suppliers
state that a Safety Data Sheet (SDS) is not required for Lck Inhibitor Il under REACH
regulations as it is not classified as a hazardous substance, adhering to standard laboratory
safety protocols is crucial for responsible handling.[2]

Key Chemical and Physical Properties

A clear understanding of the substance's properties is the first step toward safe handling.
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Property Data

2-(1H-Benzo[d]imidazol-1-yl)-N-(5-methoxy-2-
Alternate Names methylphenyl)-6-(2-morpholinoethoxy)pyrimidin-
4-amine, hydrate[1]

CAS Number 1188890-30-3[1]
Molecular Formula C25H28N603H20[1]
Molecular Weight 478.55 g/mol [1]
Physical Form Solid[3]

Solubility Soluble in DMSO[3]
Storage Temperature 2-8°C[3]

Personal Protective Equipment (PPE) and Handling

Even when a substance is not classified as hazardous, the use of appropriate personal
protective equipment is a fundamental aspect of good laboratory practice.

Recommended PPE:

e Gloves: Wear appropriate chemical-resistant gloves.
o Lab Coat: A standard lab coat should be worn to protect clothing.

o Eye Protection: Safety glasses or goggles are essential to protect from potential splashes.

Handling Procedures:

o Preparation: Work in a well-ventilated area.
» Weighing: If weighing the solid form, do so carefully to avoid creating dust.

» Dissolving: When preparing solutions with solvents like DMSO, handle the solvent in a fume
hood.

e Avoid Contact: Minimize direct contact with the compound.
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e Hygiene: Wash hands thoroughly after handling.

Spillage and Disposal

In the event of a spill, follow these general procedures.

Spill Response:

o Containment: For a solid spill, gently sweep or vacuum the material, avoiding dust
generation. For a liquid spill (in solvent), absorb with an inert material (e.g., vermiculite,
sand).

o Cleaning: Clean the spill area thoroughly with an appropriate solvent and then with soap and
water.

o Ventilation: Ensure the area is well-ventilated.

Disposal Plan:

e Solid Waste: Dispose of the solid Lck Inhibitor lll and any contaminated materials (e.qg.,
weigh boats, pipette tips) in a designated chemical waste container.

e Liquid Waste: Solutions of Lck Inhibitor Il should be disposed of in a designated solvent
waste container.

o Regulations: Always follow your institution's and local regulations for chemical waste
disposal.

Experimental Workflow for Handling Lck Inhibitor I

The following diagram outlines a standard workflow for handling Lck Inhibitor Il in a laboratory
setting.
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Workflow for Handling Lck Inhibitor IlI

Preparation

Don Personal Protective Equipment (PPE)
(Gloves, Lab Coat, Eye Protection)

:

Prepare a clean and well-ventilated workspace

Handling

Weigh the solid Lck Inhibitor 111

l

Dissolve in appropriate solvent (e.g., DMSO)

:

Perform the experiment

Cleanup & Disposal

Clean workspace and any contaminated equipment

l

Dispose of waste in designated chemical waste containers

:

Remove and dispose of PPE properly

l

Wash hands thoroughly

Click to download full resolution via product page

Caption: A flowchart illustrating the standard procedure for safely handling Lck Inhibitor Iil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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